Cas no 46125-42-2 (3-(4-Chlorophenoxy)propanenitrile)
46125-42-2 structure
Product Name:3-(4-Chlorophenoxy)propanenitrile
CAS No:46125-42-2
MF:C9H8ClNO
MW:181.618921279907
MDL:MFCD01569392
CID:329942
PubChem ID:24878090
Update Time:2025-04-19
3-(4-Chlorophenoxy)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(4-chlorophenoxy)-
- 3-(4-CHLOROPHENOXY)PROPANENITRILE
- 3-(4-chlorophenoxy)propionitrile
- 3-(4-chloro-phenoxy)-propionitrile
- 3-(4-Chlor-phenoxy)-propionitril
- 3-(4-Chlor-phenoxy)-propionsaeure-nitril
- 3-(p-Chlorophenoxy)propionitrile
- AI3-16700
- BRN 2328271
- Propionitrile, 3-(p-chlorophenoxy)-
- AC8492
- AKOS000167764
- PS-4624
- NSC79334
- 3-(4-Chlorophenoxy)propionitrile, 97%
- DTXSID80196738
- SCHEMBL8415070
- NSC-79334
- NSC 79334
- CS-0161241
- Propanenitrile, 3-(4-chlorophenoxy)-
- MFCD01569392
- 46125-42-2
- SY262858
- WLN: NC2OR DG
- CCG-40366
- BGEZBXFEROYDPF-UHFFFAOYSA-N
- 3-(4-Chlorophenoxy)propanenitrile
-
- MDL: MFCD01569392
- Inchi: 1S/C9H8ClNO/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5H,1,7H2
- InChI Key: BGEZBXFEROYDPF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCCC#N
Computed Properties
- Exact Mass: 181.02954
- Monoisotopic Mass: 181.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Color/Form: White crystals
- Density: 1.2±0.1 g/cm3
- Melting Point: 46-49 °C (lit.)
- Boiling Point: 322.4±22.0 °C at 760 mmHg
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - PSA: 33.02
- LogP: 2.63248
- Solubility: Not available
3-(4-Chlorophenoxy)propanenitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3-(4-Chlorophenoxy)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KP277-50mg |
3-(4-Chlorophenoxy)propanenitrile |
46125-42-2 | 95% | 50mg |
90.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KP277-1g |
3-(4-Chlorophenoxy)propanenitrile |
46125-42-2 | 95% | 1g |
713.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KP277-200mg |
3-(4-Chlorophenoxy)propanenitrile |
46125-42-2 | 95% | 200mg |
203.0CNY | 2021-07-14 | |
| abcr | AB244419-25 g |
3-(4-Chlorophenoxy)propanenitrile; . |
46125-42-2 | 25g |
€287.00 | 2023-04-27 | ||
| abcr | AB244419-100 g |
3-(4-Chlorophenoxy)propanenitrile; . |
46125-42-2 | 100g |
€797.00 | 2023-04-27 | ||
| Apollo Scientific | OR29095-100mg |
3-(4-Chlorophenoxy)propanenitrile |
46125-42-2 | 100mg |
£15.00 | 2025-02-19 | ||
| Apollo Scientific | OR29095-1g |
3-(4-Chlorophenoxy)propanenitrile |
46125-42-2 | 1g |
£85.00 | 2023-04-21 | ||
| Apollo Scientific | OR29095-5g |
3-(4-Chlorophenoxy)propanenitrile |
46125-42-2 | 5g |
£320.00 | 2023-04-21 | ||
| eNovation Chemicals LLC | D115927-1g |
3-(4-Chlorophenoxy)propanenitrile |
46125-42-2 | 95% | 1g |
$400 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1231881-5g |
3-(4-Chlorophenoxy)propanenitrile |
46125-42-2 | 95% | 5g |
¥613 | 2023-04-14 |
3-(4-Chlorophenoxy)propanenitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
46125-42-2 (3-(4-Chlorophenoxy)propanenitrile) Related Products
- 3598-13-8(4-Chlorophenoxyacetonitrile)
- 33382-58-0(Benzene, 1-chloro-4-propoxy-)
- 43111-32-6(3-Chlorophenoxyacetonitrile)
- 18673-04-6(1-Propanol, 3-(4-chlorophenoxy)-)
- 875923-65-2(Heptanenitrile, 7-(4-chlorophenoxy)-)
- 24889-07-4(Butanenitrile, 4-(3-chlorophenoxy)-)
- 100116-45-8(Hexanenitrile, 6-(4-chlorophenoxy)-)
- 875923-64-1(Pentanenitrile, 5-(4-chlorophenoxy)-)
- 21571-59-5(propanenitrile, 3-[2-(2,4-dichlorophenoxy)ethoxy]-)
- 501941-41-9(Butanenitrile, 4-(4-chlorophenoxy)-)
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